4-[(2-chlorobenzyl)sulfanyl]-1-(3-methoxypropyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one

• Molecular Formula: C18H21ClN2O2S
• Molecular Weight: 364.9 g/mol
• IUPAC Name: 4-[(2-chlorophenyl)methylsulfanyl]-1-(3-methoxypropyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C18H21ClN2O2S/c1-23-11-5-10-21-16-9-4-7-14(16)17(20-18(21)22)24-12-13-6-2-3-8-15(13)19/h2-3,6,8H,4-5,7,9-12H2,1H3
• InChI Key: XWUYJVQPKAHIDG-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C2=C(CCC2)C(=NC1=O)SCC3=CC=CC=C3Cl

Description

4-{[(2-CHLOROPHENYL)METHYL]SULFANYL}-1-(3-METHOXYPROPYL)-1H,2H,5H,6H,7H-CYCLOPENTA[D]PYRIMIDIN-2-ONE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a chlorophenyl group, a methoxypropyl group, and a cyclopenta[d]pyrimidin-2-one core.

Preparation Methods

The synthesis of 4-{[(2-CHLOROPHENYL)METHYL]SULFANYL}-1-(3-METHOXYPROPYL)-1H,2H,5H,6H,7H-CYCLOPENTA[D]PYRIMIDIN-2-ONE involves multiple steps, including the formation of the cyclopenta[d]pyrimidin-2-one core and the subsequent attachment of the chlorophenyl and methoxypropyl groups. The synthetic routes typically involve the use of reagents such as chlorophenyl methyl sulfone and methoxypropylamine under specific reaction conditions .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorophenyl group can be replaced by other nucleophiles. Common reagents and conditions used in these reactions include organic solvents like dichloromethane and catalysts such as palladium

Scientific Research Applications

4-{[(2-CHLOROPHENYL)METHYL]SULFANYL}-1-(3-METHOXYPROPYL)-1H,2H,5H,6H,7H-CYCLOPENTA[D]PYRIMIDIN-2-ONE has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-{[(2-CHLOROPHENYL)METHYL]SULFANYL}-1-(3-METHOXYPROPYL)-1H,2H,5H,6H,7H-CYCLOPENTA[D]PYRIMIDIN-2-ONE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Similar compounds to 4-{[(2-CHLOROPHENYL)METHYL]SULFANYL}-1-(3-METHOXYPROPYL)-1H,2H,5H,6H,7H-CYCLOPENTA[D]PYRIMIDIN-2-ONE include:

2-Chlorophenyl methyl sulfone: Shares the chlorophenyl group but differs in the core structure.

4-Chlorophenyl phenyl sulfone: Similar in having a chlorophenyl group but with a different sulfone linkage.

3-[(4-CHLOROPHENYL)SULFONYL]-2-IMINO-1-(3-METHOXYPROPYL)-10-METHYL-1,2-DIHYDRO-5H-DIPYRIDO[1,2-A2,3-D]PYRIMIDIN-5-ONE: Similar in having both chlorophenyl and methoxypropyl groups but with a different core structure .

This compound’s uniqueness lies in its specific combination of functional groups and core structure, which confer distinct chemical and biological properties.